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Compound of Interest

Compound Name: TC-C 14G

Cat. No.: B1662361 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with TC-C 14G. It includes detailed

operational and disposal plans to ensure the safe handling of this compound in a laboratory

setting.

Chemical Identification:

Name: TC-C 14G

CAS Number: 656804-72-7

Molecular Formula: C₂₄H₁₇Cl₂F₂NO₄

Description: TC-C 14G is a Cannabinoid-1 Receptor (CB1R) inverse agonist.[1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling TC-C 14G to minimize

exposure and ensure personal safety. The following table summarizes the required PPE.
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Protection Type Required Equipment Specifications and Remarks

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield may

be required for procedures

with a high risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any tears or punctures

before use. Change gloves

frequently and immediately if

contaminated.

Body Protection Laboratory coat

A standard laboratory coat is

required. For procedures with

a higher risk of splashes, a

chemically resistant apron or

suit should be considered.

Respiratory Protection Not typically required

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.

Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

TC-C 14G and ensuring a safe laboratory environment.
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Procedure Guideline

Handling

- Avoid contact with skin and eyes. - Avoid

inhalation of dust or aerosols. - Use only in a

well-ventilated area, preferably in a chemical

fume hood. - Wash hands thoroughly after

handling.

Storage

- Store in a tightly sealed container. - Keep in a

cool, dry, and dark place. - Store away from

incompatible materials such as strong oxidizing

agents.

Accidental Exposure and First Aid
Immediate and appropriate first aid measures are critical in the event of accidental exposure to

TC-C 14G.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water for at least 15 minutes. Seek

medical attention if irritation develops.

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
TC-C 14G is a chlorinated organic compound and must be disposed of as hazardous waste.

Follow these steps for proper disposal:
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Waste Collection:

Collect waste TC-C 14G and any contaminated materials (e.g., gloves, pipette tips, paper

towels) in a dedicated, clearly labeled, and sealed hazardous waste container.

The container should be made of a material compatible with chlorinated organic

compounds.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "TC-C 14G,"

and the associated hazards (e.g., "Irritant," "Toxic").

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.

Disposal:

Arrange for pick-up and disposal by a certified hazardous waste disposal company. Do not

dispose of TC-C 14G down the drain or in regular trash.

Experimental Workflows
The following diagrams illustrate the standard workflow for handling TC-C 14G and the

signaling pathway of a CB1 receptor inverse agonist.
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Preparation

Experimentation

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Set up workspace in a chemical fume hood

Weigh TC-C 14G

Dissolve TC-C 14G in appropriate solvent

Conduct experiment
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Collect and label hazardous waste

Doff and dispose of contaminated PPE

Wash hands thoroughly
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Caption: Standard operational workflow for handling TC-C 14G.
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Caption: Simplified signaling pathway for a CB1 receptor inverse agonist like TC-C 14G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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